Cas no 63754-99-4 (6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one)
63754-99-4 structure
Product Name:6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one
CAS No:63754-99-4
MF:C10H10ClNOS
MW:227.710500240326
CID:1094678
PubChem ID:12357748
Update Time:2025-04-20
6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one
- 6-chloro-3-propyl-2,3-dihydro-1,3-benzothiazol-2-one
- 6-CHLORO-3-PROPYL-1,3-BENZOTHIAZOL-2-ONE
- 63754-99-4
-
- Inchi: 1S/C10H10ClNOS/c1-2-5-12-8-4-3-7(11)6-9(8)14-10(12)13/h3-4,6H,2,5H2,1H3
- InChI Key: XXPURFRLHPZDCS-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)SC(N2CCC)=O
Computed Properties
- Exact Mass: 227.0171628g/mol
- Monoisotopic Mass: 227.0171628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.6Ų
6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153492-1g |
6-chloro-3-propylbenzo[d]thiazol-2(3H)-one |
63754-99-4 | 95% | 1g |
$574 | 2021-06-09 | |
| Chemenu | CM153492-1g |
6-chloro-3-propylbenzo[d]thiazol-2(3H)-one |
63754-99-4 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A059005984-1g |
6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one |
63754-99-4 | 95% | 1g |
$524.70 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1739692-1g |
6-Chloro-3-propylbenzo[d]thiazol-2(3h)-one |
63754-99-4 | 98% | 1g |
¥4158.00 | 2024-05-05 |
6-Chloro-3-propylbenzo[d]thiazol-2(3H)-one Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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